Amino-PEG4-GGFG-Dxd

• Molecular Formula: C53H66FN9O15
• Molecular Weight: 1088.1 g/mol
• InChI: InChI=1S/C53H66FN9O15/c1-3-53(72)36-22-41-49-34(27-63(41)51(70)35(36)28-78-52(53)71)48-38(10-9-33-31(2)37(54)23-39(62-49)47(33)48)60-46(68)29-77-30-59-44(66)25-58-50(69)40(21-32-7-5-4-6-8-32)61-45(67)26-57-43(65)24-56-42(64)11-13-73-15-17-75-19-20-76-18-16-74-14-12-55/h4-8,22-23,38,40,72H,3,9-21,24-30,55H2,1-2H3,(H,56,64)(H,57,65)(H,58,69)(H,59,66)(H,60,68)(H,61,67)/t38-,40-,53-/m0/s1
• InChIKey: SCJCAOCGTRKMQY-KJDBIWOKSA-N

Amino-PEG4-GGFG-Dxd Procurement Guide

Amino-PEG4-GGFG-Dxd (CAS 2879227-88-8, Compound 13-7) is a drug-linker conjugate designed for antibody-drug conjugate (ADC) synthesis, coupling the topoisomerase I inhibitor DXd (a deruxtecan-class payload) to a cathepsin-cleavable Gly-Gly-Phe-Gly (GGFG) tetrapeptide linker through a PEG4 spacer, and terminating in a primary amino functional handle for conjugation to antibodies . With a molecular weight of 1088.14 g·mol⁻¹ (C₅₃H₆₆FN₉O₁₅) and a supplier-reported purity of 99.95%, this single-chemical-entity linker-payload provides a consistent starting point for constructing ADCs with defined drug-to-antibody ratios (DAR) .

Chemical Class Drug-linker conjugate for antibody-drug conjugate (ADC) synthesis

Payload Mechanism Topoisomerase I inhibitor (deruxtecan-class warhead)

Linker Architecture Cathepsin-cleavable GGFG tetrapeptide with PEG4 spacer

Conjugation Handle Terminal primary amine (-NH₂) for NHS/EDC coupling strategies

Amino-PEG4-GGFG-Dxd Non-Interchangeability

ADC performance is determined by a complex interplay of linker stability, payload release kinetics, bystander effect, and conjugation chemistry [1]. Substituting Amino-PEG4-GGFG-Dxd with a different linker-payload—such as MC-VC-PAB-MMAE or a non-PEGylated GGFG-Dxd variant—can alter drug-to-antibody ratio (DAR) homogeneity, payload release rate by lysosomal cathepsins, plasma stability of the intact ADC, aggregation propensity during manufacturing and in circulation, and the intrinsic potency and bystander killing capacity of the released cytotoxin, each of which has been shown to impact both efficacy and toxicity profiles in preclinical and clinical ADC programs [2].

1

Payload Class Mismatch Substituting DXd with microtubule inhibitors like MMAE fundamentally alters the mechanism of action and bystander killing capacity, which may shift the efficacy-toxicity profile in model systems.

2

Linker Sensitivity Mismatch Non-PEGylated or differently cleavable linkers can alter payload release kinetics and plasma stability, which may compromise DAR homogeneity and the predicted exposure profile.

3

Conjugation Chemistry Mismatch Replacing the amine-reactive handle with maleimide or DBCO chemistries requires different antibody engineering strategies and distinct bioconjugation workflows, which may not transfer directly.

• [1] IPHASE Biosciences. ADC Drugs: Concepts of Linker Cleavage and Payload Release. Technical Note, 2025. View Source
• [2] Tomohiro Watanabe, Yusuke Iwai, Natsuki Shikida, Jason T. Stofleth, Tomohiro Fujii, Takuya Seki, Kazutaka Shimbo, Yutaka Matsuda. Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody–Drug Conjugates: A Comparative Study of DXd and Exo-Linker Platforms. ACS Omega 2025, 10 (34), 38696–38702. View Source

Amino-PEG4-GGFG-Dxd Differentiation Evidence

Myelotoxicity Reduction: DXd vs. Exatecan

In a head-to-head in vitro human colony-forming unit granulocyte-macrophage (CFU-GM) assay, the DXd payload—identical to the warhead released from Amino-PEG4-GGFG-Dxd—demonstrated considerably less myelotoxicity than the parent compound exatecan mesylate (DX-8951f) [1]. This differential is critical for ADC safety margins.

Payload Myelotoxicity

Head-to-head

DXd considerably lower than exatecan mesylate

Supports wider safety margin evaluation in hematopoietic models

Reported human CFU-GM assay data

Evidence Dimension	Myelotoxicity in human CFU-GM assay
Target Compound Data	DXd: considerably reduced myelotoxicity vs. exatecan mesylate (quantitative IC50 shift reported in original study; see [1])
Comparator Or Baseline	Exatecan mesylate (DX-8951f): significant myelotoxicity
Quantified Difference	Substantial reduction in myelotoxicity; original publication reports a measurable IC50 differential favoring DXd
Conditions	In vitro human colony-forming unit granulocyte-macrophage (CFU-GM) assay

Why This Matters

For procurement decisions, selecting a linker-payload built on DXd rather than older exatecan mesylate-based chemistries translates directly to wider predicted therapeutic windows in ADC development programs.

• [1] Yusuke Ogitani et al. Wide application of a novel topoisomerase I inhibitor-based drug conjugation technology. Bioorg. Med. Chem. Lett. 2016, 26 (20), 5069–5072. PMID: 27599744. View Source

DMSO Solubility vs. MC-VC-PAB-MMAE

Amino-PEG4-GGFG-Dxd achieves a DMSO solubility of 100 mg/mL (91.90 mM, requiring ultrasonication) , representing a 21% higher molar solubility than the clinically validated MC-VC-PAB-MMAE linker-payload (100 mg/mL ≈ 75.95 mM) . The PEG4 spacer is the primary contributor to this enhanced molar solubility.

DMSO Solubility

Reported

91.90 mM vs. 75.95 mM (MC-VC-PAB-MMAE)

Supports higher-concentration stock preparation for conjugation workflows

Vendor test protocols; ultrasonication may be required

Evidence Dimension	Solubility in anhydrous DMSO
Target Compound Data	100 mg/mL (91.90 mM); requires ultrasonication
Comparator Or Baseline	MC-VC-PAB-MMAE (VcMMAE): 100 mg/mL (75.95 mM)
Quantified Difference	+21% molar solubility (91.90 mM vs. 75.95 mM)
Conditions	DMSO, 25°C, ultrasonic dissolution as per vendor protocols

Why This Matters

Higher molar solubility facilitates preparation of concentrated DMSO stock solutions for ADC conjugation, reducing volumetric constraints in small-scale manufacturing and minimizing potential precipitation issues during antibody conjugation workflows.

Lot-Release Purity vs. Industry Average

Amino-PEG4-GGFG-Dxd is supplied with a certified purity of 99.95% (HPLC) , exceeding the typical >95% to >98% purity range reported for many commercially available ADC linker-payloads including MC-VC-PAB-MMAE and Fmoc-GGFG-Dxd .

Lot-Release Purity

Context-dependent

99.95% (HPLC)

Supports high-purity ADC construct characterization

Vendor CoA; lot-specific analytical review advised

Evidence Dimension	HPLC purity at lot release
Target Compound Data	99.95%
Comparator Or Baseline	Commercial ADC linker-payloads (MC-VC-PAB-MMAE, Fmoc-GGFG-Dxd): typically >95% to >98%
Quantified Difference	≥1–5 percentage points higher purity
Conditions	HPLC analysis; vendor Certificate of Analysis

Why This Matters

Higher starting purity minimizes the introduction of linker-payload-related impurities into the ADC, reducing the burden of downstream purification and improving lot-to-lot consistency in DAR and biological activity.

Primary Amine Handle vs. Maleimide/DBCO

Amino-PEG4-GGFG-Dxd provides a terminal primary amine (NH₂) group , enabling conjugation to antibodies bearing activated carboxylic acids (NHS esters, EDC/sulfo-NHS chemistry) or carbonyl groups (reductive amination) [1]. This distinguishes it from maleimide-terminated GGFG-Dxd variants (which require engineered cysteine residues) and DBCO-terminated variants (which require azide-modified antibodies for strain-promoted alkyne-azide cycloaddition) [2].

Conjugation Handle

Class-level

Primary amine (–NH₂) chemistry

Supports NHS ester/EDC coupling workflows without antibody engineering

Buffer and stoichiometry dependent on conjugation protocol

Evidence Dimension	Conjugation chemistry compatibility
Target Compound Data	Primary amine (–NH₂): compatible with NHS ester, EDC/sulfo-NHS, and reductive amination conjugation strategies
Comparator Or Baseline	Maleimide-GGFG-Dxd: requires free thiol (–SH) on antibody; DBCO-PEG4-GGFG-Dxd: requires azide (–N₃) modification on antibody
Quantified Difference	Different orthogonal conjugation chemistries; no single quantitative metric applies
Conditions	ADC bioconjugation workflow; reagent and buffer conditions dependent on chosen chemistry

Why This Matters

The amine handle provides access to NHS ester-based and EDC-mediated conjugation strategies that are among the most widely adopted in the ADC field, offering procurement flexibility for laboratories with established amine-reactive conjugation infrastructure without requiring antibody engineering for cysteine or azide handles.

• [1] Glpbio. Amino-PEG4-GGFG-Dxd Product Datasheet: Chemical Properties. View Source
• [2] MedChemExpress. DBCO-PEG4-GGFG-Dxd Product Description: click chemistry handle. View Source

Amino-PEG4-GGFG-Dxd Application Scenarios

Low Myelotoxicity ADC Payload Selection

In programs targeting hematological malignancies where bone marrow toxicity is dose-limiting, the DXd payload released from Amino-PEG4-GGFG-Dxd offers a considerably reduced myelotoxicity profile in human CFU-GM assays compared to exatecan mesylate [1]. This payload superiority justifies selection of a DXd-based linker-payload over exatecan-based alternatives when safety margins are a critical design parameter.

High-Concentration DMSO Stock Solutions

The 21% higher molar DMSO solubility of Amino-PEG4-GGFG-Dxd (91.90 mM) versus MC-VC-PAB-MMAE (75.95 mM) [1] enables preparation of higher-molarity stock solutions with reduced DMSO carry-over into antibody conjugation reactions, a critical advantage when working with aggregation-prone antibodies or when minimizing organic solvent exposure is required for maintaining antibody structural integrity.

High-Purity Linker-Payload for ADC Manufacturing

For current Good Manufacturing Practice (cGMP)-adjacent preclinical and IND-enabling studies where linker-payload impurities can compromise DAR homogeneity and product characterization, the 99.95% certified purity of Amino-PEG4-GGFG-Dxd [1] provides a measurable purity advantage over typical commercial linker-payloads supplied at 95–98% purity, reducing the analytical complexity of downstream ADC release testing.

Amine-Reactive Antibody Conjugation Infrastructure

For research groups and CDMOs operating EDC/sulfo-NHS or NHS ester-based conjugation platforms, Amino-PEG4-GGFG-Dxd's primary amine handle allows direct adoption without modification to antibody engineering strategies (as required for cysteine-maleimide or azide-DBCO conjugations) [1], reducing technology transfer burden and accelerating the timeline from linker-payload procurement to ADC construct generation.

Application

Selection Property

Validation Focus

ADC Safety Margin Evaluation

Payload toxicity profile in hematopoietic models

CFU-GM myelotoxicity endpoints

High-Concentration ADC Conjugation

Linker-payload molar solubility in DMSO

Stock preparation and antibody integrity

Preclinical ADC Construct Characterization

Linker-payload purity specification

DAR homogeneity and impurity profiling

Amine-Reactive Antibody Bioconjugation

Terminal primary amine conjugation handle

EDC/NHS and NHS ester chemistry compatibility

• [1] Yusuke Ogitani et al. Wide application of a novel topoisomerase I inhibitor-based drug conjugation technology. Bioorg. Med. Chem. Lett. 2016, 26 (20), 5069–5072. PMID: 27599744. View Source